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Compound of Interest

Compound Name: Alkyne-PEG2-iodide

Cat. No.: B15623237

Get Quote

For Immediate Release

A comprehensive technical guide detailing the reactivity and applications of Alkyne-PEG2-
iodide, a bifunctional linker critical in bioconjugation and drug development, is now available.

This document provides researchers, scientists, and professionals in drug development with an

in-depth understanding of this versatile molecule, complete with experimental protocols,

quantitative data summaries, and workflow visualizations.

Alkyne-PEG2-iodide is a heterobifunctional molecule featuring a terminal alkyne and a

primary iodide, separated by a two-unit polyethylene glycol (PEG) spacer. This unique structure

allows for orthogonal reactions, making it an invaluable tool for conjugating different molecular

entities with high specificity and efficiency. The alkyne group readily participates in copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry" and Sonogashira coupling

reactions, while the alkyl iodide serves as a potent electrophile for nucleophilic substitution

reactions.

Core Reactivities and Applications
The dual functionality of Alkyne-PEG2-iodide enables a wide range of applications,

particularly in the construction of complex biomolecules such as antibody-drug conjugates
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(ADCs), and in the functionalization of proteins for proteomic studies.

1. Alkyne Moiety: Gateway to "Click Chemistry" and Cross-Coupling

The terminal alkyne is a versatile handle for forming stable carbon-carbon and carbon-

heteroatom bonds.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient and specific

"click" reaction forms a stable triazole linkage with an azide-functionalized molecule. CuAAC

is widely used in bioconjugation due to its bio-orthogonal nature, proceeding with high yield

in aqueous media and in the presence of various functional groups.[1][2]

Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction forms a carbon-

carbon bond between the terminal alkyne and an aryl or vinyl halide.[3][4] This reaction is

instrumental in the synthesis of conjugated systems and has applications in materials

science and the development of therapeutic and diagnostic agents.

2. Iodide Moiety: A Potent Alkylating Agent

The primary alkyl iodide is an excellent leaving group, making this end of the molecule highly

reactive towards nucleophiles.[5][6] This reactivity is harnessed to conjugate Alkyne-PEG2-
iodide to biomolecules containing nucleophilic residues.

Nucleophilic Substitution: The iodide can be displaced by a variety of nucleophiles, including

thiols (from cysteine residues in proteins), amines (from lysine residues or N-termini), and

carboxylates.[7] The reaction with cysteine's thiol group is particularly robust and is a

common strategy for protein modification.[8]

Quantitative Data Summary
While specific kinetic data for Alkyne-PEG2-iodide is not extensively published, the following

tables summarize typical reaction conditions and expected outcomes based on analogous

systems.

Table 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - Representative Conditions

and Yields
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Parameter Value/Condition Notes

Reactants
Alkyne-PEG2-iodide, Azide-

functionalized molecule

Typically used in near-

equimolar amounts or with a

slight excess of one reactant.

Catalyst

Copper(I) source (e.g., CuSO₄

with a reducing agent, CuI,

CuBr)

CuSO₄ with sodium ascorbate

is a common system.

Ligand

Tris-

(benzyltriazolylmethyl)amine

(TBTA) or Tris(3-

hydroxypropyltriazolylmethyl)a

mine (THPTA)

Ligands stabilize the Cu(I)

oxidation state and increase

reaction efficiency.[9]

Solvent
Aqueous buffers (e.g., PBS),

DMSO, DMF, or mixtures

The choice of solvent depends

on the solubility of the

reactants.[10]

Temperature Room temperature

The reaction is typically

efficient at ambient

temperatures.

Reaction Time 1 - 4 hours

Reaction times can vary based

on reactant concentrations and

catalyst efficiency.[9]

Typical Yield >90%

CuAAC reactions are known

for their high efficiency and

yield.[7]

Table 2: Nucleophilic Substitution of Iodide - Representative Conditions and Reactivity
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Parameter Value/Condition Notes

Reactants

Alkyne-PEG2-iodide,

Nucleophile (e.g., protein with

cysteine residues)

The concentration of reactants

influences the reaction rate.

Nucleophiles

Thiols (cysteine), Amines

(lysine, N-terminus),

Carboxylates

Reactivity order is generally

Thiols > Amines >

Carboxylates.

Solvent
Aqueous buffers (e.g., PBS,

Tris buffer)

pH of the buffer is critical,

especially for reactions with

amines and thiols.

pH 7.0 - 8.5

A slightly basic pH

deprotonates thiols and

amines, increasing their

nucleophilicity.

Temperature Room temperature to 37°C

Mild temperatures are

sufficient for the reaction to

proceed.

Reaction Time 1 - 24 hours

Reaction time depends on the

nucleophile's reactivity and

concentration.

Leaving Group Iodide (I⁻)

Iodide is an excellent leaving

group, facilitating the reaction.

[11]

Experimental Protocols
Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with a Protein

This protocol describes the conjugation of Alkyne-PEG2-iodide to an azide-modified protein.

Materials:

Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)
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Alkyne-PEG2-iodide

Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water)

Sodium ascorbate stock solution (e.g., 1 M in water, freshly prepared)

THPTA ligand stock solution (e.g., 100 mM in water)

DMSO or DMF for dissolving Alkyne-PEG2-iodide

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Prepare a stock solution of Alkyne-PEG2-iodide in DMSO or DMF (e.g., 10 mM).

In a reaction tube, add the azide-modified protein to the desired final concentration in the

reaction buffer.

Add the Alkyne-PEG2-iodide stock solution to the protein solution. A typical molar excess is

10-20 fold over the protein.

In a separate tube, premix the CuSO₄ and THPTA solutions. A common ratio is 1:5

(CuSO₄:THPTA).

Add the copper/ligand mixture to the protein/alkyne solution. The final copper concentration

is typically 0.1-1 mM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final

concentration of sodium ascorbate is typically 1-5 mM.

Gently mix the reaction and allow it to proceed at room temperature for 1-4 hours.

Purify the resulting conjugate using size-exclusion chromatography or dialysis to remove

excess reagents.

Protocol 2: Nucleophilic Alkylation of a Cysteine-Containing Peptide
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This protocol details the conjugation of Alkyne-PEG2-iodide to a peptide via a cysteine

residue.

Materials:

Cysteine-containing peptide in a suitable buffer (e.g., phosphate buffer, pH 7.5)

Alkyne-PEG2-iodide

DMSO or DMF for dissolving Alkyne-PEG2-iodide

Reducing agent (e.g., TCEP) if the cysteine is in a disulfide bond

Purification system (e.g., reverse-phase HPLC)

Procedure:

Dissolve the cysteine-containing peptide in the reaction buffer. If necessary, treat with a

reducing agent like TCEP to ensure a free thiol group.

Prepare a stock solution of Alkyne-PEG2-iodide in DMSO or DMF (e.g., 100 mM).

Add the Alkyne-PEG2-iodide stock solution to the peptide solution. A 10-50 fold molar

excess of the alkylating agent is common.

Incubate the reaction at room temperature for 2-24 hours. The progress can be monitored by

LC-MS.

Once the reaction is complete, purify the conjugated peptide using reverse-phase HPLC.

Visualizing Workflows with Graphviz
Workflow for Antibody-Drug Conjugate (ADC) Synthesis

The following diagram illustrates a typical workflow for constructing an ADC using Alkyne-
PEG2-iodide as a linker.
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Caption: Workflow for ADC synthesis using Alkyne-PEG2-iodide.

Logical Relationship of Alkyne-PEG2-Iodide Reactivities

This diagram illustrates the orthogonal reactivity of the two functional ends of Alkyne-PEG2-
iodide.
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Caption: Orthogonal reactivity of Alkyne-PEG2-iodide.

This technical guide provides a foundational understanding of the reactivity and application of

Alkyne-PEG2-iodide. For specific applications, optimization of the provided protocols is

recommended to achieve desired conjugation efficiencies and product yields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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